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Isoelemicin Solubility Data and Handling

This table summarizes key solvent and handling information for Isoelemicin based on manufacturer

specifications and general laboratory practice. [1]

Property Specification / Guideline

Chemical Name 1,2,3-trimethoxy-5-[(E)-prop-1-enyl]benzene

CAS Number 5273-85-8

Molecular Formula C12H16O3

Molecular Weight 208.3 g/mol

Physical Form Oil

Recommended Solvents Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone

Solubility in DMSO Soluble (specific concentration not provided)

Solubility in Chloroform Soluble (specific concentration not provided)

Storage Desiccate at -20°C
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Experimental Protocols

Preparing a Stock Solution in DMSO

This is a standard protocol for creating a concentrated stock solution of Isoelemicin in DMSO.

Materials:

Isoelemicin
Anhydrous Dimethyl Sulfoxide (DMSO)
Analytical balance

Glass vial (e.g., 2-4 mL) with a tight-sealing cap
Micropipettes and tips

Vortex mixer
Ultrasonic bath (optional)

Procedure:

Weighing: Tare a clean glass vial. Accurately weigh the desired mass of Isoelemicin using an
analytical balance.

Addition of Solvent: Add the appropriate volume of anhydrous DMSO to the vial to achieve your
target concentration (e.g., 10 mM, 50 mM, 100 mM).

Example: For a 100 mM solution, add 1 mL of DMSO to 20.83 mg of Isoelemicin.
Initial Dissolution: Cap the vial securely and vortex vigorously for 30-60 seconds.

Promoting Dissolution: If the compound does not dissolve completely, warm the tube at 37°C and
shake it in an ultrasonic bath for a short period. [1]

Verification: Visually inspect the solution to ensure no undissolved particles or oil film remains. The
solution should appear clear.

Storage: Label the vial clearly with the compound name, concentration, date, and your initials. Store
the stock solution below -20°C. [1]

Troubleshooting Low Solubility Workflow

The following diagram outlines a logical sequence of steps to follow if you encounter solubility issues with

Isoelemicin.
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Isoelemicin Not Dissolving

Confirm solvent is anhydrous.
DMSO is hygroscopic.

Gently warm solution to 37°C
and use sonication.
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Q1: What is the maximum concentration of Isoelemicin achievable in DMSO? A1: The supplier's data

confirms solubility in DMSO but does not provide a specific maximum concentration. [1] The practical limit

depends on your batch and storage conditions. It is recommended to prepare the lowest concentration stock

solution that is practical for your assays. If high concentrations are essential, you will need to empirically

determine the limit using methods like kinetic solubility assays. [2]

Q2: My stock solution in DMSO precipitated after freezing. What should I do? A2: This is a common

issue. Follow these steps:

Thaw Carefully: Allow the vial to stand at room temperature for at least an hour before opening to
prevent water condensation from the air from entering the hygroscopic DMSO. [1]

Re-dissolve: Warm the vial to 37°C and vortex thoroughly. Sonicate the solution if needed.
Inspect: If the solution clears and remains clear after cooling to room temperature, it can be used. If

precipitation persists, the solution may need to be discarded and a fresh, potentially less
concentrated, stock should be prepared.

Q3: Can I use chloroform for solubility in cell-based assays? A3: No, chloroform is cytotoxic and cannot

be used directly in cell-based assays. A common strategy is to first dissolve Isoelemicin in chloroform to

achieve a high concentration, then evaporate the chloroform under a gentle stream of inert gas (e.g.,

nitrogen) to create a thin film of the compound. This film can then be re-dissolved in a biologically

compatible solvent like DMSO, ensuring the final DMSO concentration in the cell culture medium is safe for

cells (typically ≤0.1-1.0%).

Q4: How should I store Isoelemicin and its solutions to ensure stability? A4:

Pure Compound: The solid compound should be stored in a desiccator at -20°C. [1]

Stock Solutions: DMSO stock solutions should be stored below -20°C, preferably at -80°C for long-
term storage. [1]

Stability: For best results, prepare and use stock solutions on the same day. However, if necessary,
they can be stored for several months at -20°C. Always avoid multiple freeze-thaw cycles by

aliquoting the stock solution. [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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